![molecular formula C11H14N2O2S B1419979 [2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethyl]thiourea CAS No. 1152583-31-7](/img/structure/B1419979.png)
[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethyl]thiourea
Overview
Description
The compound “[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethyl]thiourea” appears to contain a benzodioxin ring, an ethyl group, and a thiourea group. Benzodioxin is a type of chemical compound that consists of a benzene ring fused to a dioxin ring . Thiourea is an organosulfur compound with the formula SC(NH2)2. It is structurally similar to urea, except that the oxygen atom is replaced by a sulfur atom .
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, would consist of a 2,3-dihydro-1,4-benzodioxin ring attached to a thiourea group via an ethyl linker. The benzodioxin ring is a bicyclic structure consisting of a benzene ring fused to a 1,4-dioxin ring .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the benzodioxin and thiourea functional groups. The thiourea group can act as a nucleophile and is also prone to protonation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of the polar thiourea group could enhance solubility in polar solvents .Scientific Research Applications
[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethyl]thiourea: A Comprehensive Analysis
Antibacterial Agent: This compound has shown potential as an antibacterial agent, particularly against Bacillus subtilis, with significant bacterial biofilm growth inhibition .
Anticancer Agent: Derivatives of 2,3-dihydro-1,4-benzodioxin have been used as anticancer agents due to their bioactive properties .
Enzyme Inhibition: The compound has exhibited moderate to weak inhibition of cholinesterases and lipoxygenase enzymes, which are involved in various physiological processes .
Medicinal Substance Synthesis: Chiral motifs of 2,3-dihydro-1,4-benzodioxane, which is structurally related to the compound , are utilized in diverse medicinal substances exhibiting significant biological activities .
Enzyme Inhibitory Potential: Research has been conducted to investigate the enzyme inhibitory potential of new sulfonamides having benzodioxane moieties, suggesting possible applications in this field .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylthiourea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2S/c12-11(16)13-4-3-8-1-2-9-10(7-8)15-6-5-14-9/h1-2,7H,3-6H2,(H3,12,13,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALWBFAIIQWRRFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)CCNC(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethyl]thiourea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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